Cas no 104460-69-7 (4-bromo-2-chloro-5-(trifluoromethyl)aniline)

4-bromo-2-chloro-5-(trifluoromethyl)aniline structure
104460-69-7 structure
Product Name:4-bromo-2-chloro-5-(trifluoromethyl)aniline
CAS No:104460-69-7
MF:C7H4BrClF3N
MW:274.465570449829
MDL:MFCD12547854
CID:1143301
PubChem ID:14099398
Update Time:2025-04-20

4-bromo-2-chloro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-chloro-5-(trifluoromethyl)aniline
    • 4-Bromo-2-chloro-5-trifluoromethyl-phenylamine
    • AGN-PC-000EQP
    • 5-Amino-2-bromo-4-chlorobenzotrifluoride
    • SureCN2681875
    • Benzenamine, 4-bromo-2-chloro-5-(trifluoromethyl)-
    • CTK0D8023
    • ACMC-20m78m
    • 4-bromo-2-chloro-5-trifluoromethylaniline
    • 4-Bromo-2-chloro-5-(trifluoromethyl)benzenamine
    • [4-bromo-2-chloro-5-(trifluoromethyl)phenyl]amine
    • AP-970/43507320
    • DTXSID50555898
    • 104460-69-7
    • BBL035775
    • CS-0196125
    • SCHEMBL2681875
    • MFCD12547854
    • AKOS005150799
    • VS-13218
    • E90742
    • STL444074
    • MDL: MFCD12547854
    • Inchi: 1S/C7H4BrClF3N/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2H,13H2
    • InChI Key: LPTLQQLBRJFBIN-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1C(F)(F)F)N)Cl

Computed Properties

  • Exact Mass: 272.91677g/mol
  • Monoisotopic Mass: 272.91677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

4-bromo-2-chloro-5-(trifluoromethyl)aniline Pricemore >>

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